Cas no 13151-27-4 (2-Methyl-1-decene)

• Product Name: 2-Methyl-1-decene
• CAS No: 13151-27-4
• MF: C₁₁H₂₂
• MW: 154.292383670807
• MDL: MFCD00049133
• CID: 1232630
• PubChem ID: 518718
• Update Time: 2025-10-30

2-Methyl-1-decene Chemical and Physical Properties

Names and Identifiers

• 2-methyldec-1-ene
• OR01854
• AC1LAR1B
• 1-Decene, 2-methyl-
• 2-Methyl-1-decene
• CTK0F5379
• 2-Methyl-dec-1-en
• 2-methyl-dec-1-ene
• AG-A-44633
• 1-Decene,2-methyl
• 13151-27-4
• AKOS016016646
• DB-192909
• MFCD00049133
• CHEBI:229366
• DTXSID60333806

• MDL： MFCD00049133
• Inchi： 1S/C11H22/c1-4-5-6-7-8-9-10-11(2)3/h2,4-10H2,1,3H3
• InChI Key： HLMACKQLXSEXIY-UHFFFAOYSA-N
• SMILES： C(CCCC)CCCC(=C)C

Computed Properties

• Exact Mass: 154.17200
• Monoisotopic Mass: 154.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 92.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7506
• Melting Point: -51.48°C
• Boiling Point: 187.71°C (estimate)
• Refractive Index: 1.4263
• PSA: 0.00000
• LogP: 4.31310

2-Methyl-1-decene Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on 2-Methyl-1-decene

2-Methyl-1-Decene: A Comprehensive Overview

2-Methyl-1-Decene, also known by its CAS number 13151-27-4, is a linear alpha olefin with significant applications in various industrial sectors. This compound is a straight-chain alkene with a double bond between the first and second carbon atoms, and a methyl group attached to the second carbon. Its chemical formula is C₁₀H₁₈, making it a member of the larger family of alpha, beta-unsaturated hydrocarbons. The compound is widely used in the production of polymers, lubricants, and other chemical intermediates due to its unique chemical properties.

The physical properties of 2-Methyl-1-Decene are well-documented. It exists as a colorless liquid at room temperature with a boiling point of approximately 69°C. Its density is around 0.69 g/cm³, and it is slightly soluble in water but mixes well with organic solvents. The compound is highly flammable, which necessitates careful handling and storage in accordance with safety regulations.

2-Methyl-1-Decene plays a crucial role in the synthesis of various polymers. One of its primary applications is in the production of polyethylene and polypropylene through processes such as Ziegler-Natta catalysis. This method involves the use of titanium-based catalysts to polymerize olefins like 2-Methyl-1-Decene into high-quality plastics. Recent advancements in catalyst technology have further enhanced the efficiency and selectivity of these processes, making them more environmentally friendly and cost-effective.

In addition to polymer production, 2-Methyl-1-Decene is also used as an intermediate in the synthesis of specialty chemicals. For instance, it can be employed in the production of surfactants, which are widely used in detergents, personal care products, and pharmaceuticals. The compound's ability to undergo various chemical reactions, such as addition polymerization and Diels-Alder reactions, makes it a versatile building block in organic synthesis.

The environmental impact of 2-Methyl-1-Decene has been a topic of recent research. Studies have shown that while it is not inherently hazardous to human health under normal handling conditions, its improper disposal can lead to contamination of soil and water bodies. Efforts are being made to develop sustainable practices for its production and waste management to minimize its ecological footprint.

In conclusion, 2-Methyl-1-Decene, CAS number 13151-27-4, remains a vital compound in the chemical industry due to its unique properties and wide-ranging applications. Ongoing research continues to uncover new ways to optimize its use while ensuring environmental sustainability. As industries strive for greener manufacturing processes, compounds like 2-Methyl-1-Decene will play an increasingly important role in shaping the future of materials science.